Cas no 199866-90-5 (1,4-Difluoro-2,5-dimethoxybenzene)
199866-90-5 structure
Product Name:1,4-Difluoro-2,5-dimethoxybenzene
CAS No:199866-90-5
MF:C8H8F2O2
MW:174.144729614258
MDL:MFCD00142553
CID:92307
PubChem ID:24864020
Update Time:2025-09-28
1,4-Difluoro-2,5-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Difluoro-2,5-dimethoxybenzene
- 2,5-difluoro-1,4-dimethoxybenzene
- 1,4-Difluoro-2,5-dimethoxybenzene98%
- 1,4-Difluoro-2,5-dimethoxybenzene 98%
- DTXSID60378878
- A814139
- MFCD00142553
- AS-75861
- 199866-90-5
- 1,4-difluoro-2,5-dimethoxy-benzene
- InChI=1/C8H8F2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,1-2H
- Benzene, 1,4-difluoro-2,5-dimethoxy-
- AKOS015890129
- 1,4-Difluoro-2,5-dimethoxybenzene, 99%
- SCHEMBL2937347
- FT-0606870
- CS-0449595
- J-012921
- QNQUBUBFPGHXAL-UHFFFAOYSA-N
- G77975
- DB-066021
-
- MDL： MFCD00142553
- Inchi： 1S/C8H8F2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,1-2H3
- InChI Key： QNQUBUBFPGHXAL-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1OC)F)OC
Computed Properties
- Exact Mass: 174.04900
- Monoisotopic Mass: 174.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Color/Form: White or light orange powder
- Density: 1.193
- Melting Point: 123-125 °C (lit.)
- Boiling Point: 193.7°C at 760 mmHg
- Flash Point: 77.4°C
- Refractive Index: 1.455
- PSA: 18.46000
- LogP: 1.98200
- Solubility: Insoluble in water
1,4-Difluoro-2,5-dimethoxybenzene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
1,4-Difluoro-2,5-dimethoxybenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,4-Difluoro-2,5-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-UN413-250mg |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 99% | 250mg |
￥208.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-UN413-50mg |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 99% | 50mg |
￥99.0 | 2022-02-28 | |
| Alichem | A015001084-250mg |
2,5-Difluoro-1,4-dimethoxybenzene |
199866-90-5 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A015001084-500mg |
2,5-Difluoro-1,4-dimethoxybenzene |
199866-90-5 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A015001084-1g |
2,5-Difluoro-1,4-dimethoxybenzene |
199866-90-5 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| Apollo Scientific | PC4109-1g |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 98% | 1g |
£60.00 | 2024-08-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03324-5g |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 99% | 5g |
¥1768.0 | 2024-07-18 | |
| TRC | D404190-10mg |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D404190-50mg |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D404190-100mg |
1,4-Difluoro-2,5-dimethoxybenzene |
199866-90-5 | 100mg |
$ 80.00 | 2022-06-05 |
1,4-Difluoro-2,5-dimethoxybenzene Related Literature
-
Fabio Marchetti,Guido Pampaloni Chem. Commun. 2012 48 635
-
Di Wu,Haojie Ge,Sheng Hua Liu,Jun Yin RSC Adv. 2013 3 22727
-
Jiarong Shi,Yuanyuan Li,Yang Li Chem. Soc. Rev. 2017 46 1707
199866-90-5 (1,4-Difluoro-2,5-dimethoxybenzene) Related Products
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- 167683-93-4(2-Fluoro-4-methoxyphenol)
- 195136-68-6(2-Fluoro-1,3-dimethoxybenzene)
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